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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for Paniculoside
Il, a pentacyclic triterpenoid saponin. The information presented herein is crucial for the
identification, characterization, and further development of this natural product for potential
therapeutic applications. The data includes Nuclear Magnetic Resonance (NMR), Mass
Spectrometry (MS), and Infrared (IR) spectroscopy, offering a comprehensive profile of the
compound's structure.

Spectroscopic Data

The structural elucidation of Paniculoside Il was achieved through a combination of advanced
spectroscopic techniques. The following tables summarize the key quantitative data obtained
from 1D and 2D NMR experiments as well as high-resolution mass spectrometry. The data
presented corresponds to Pannoside F, a closely related and recently isolated analogue, as a
representative of this class of compounds[1][2].

NMR Spectroscopic Data
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The *H and 3C NMR data were acquired in methanol-d4. Chemical shifts () are reported in
ppm and coupling constants (J) are in Hz.

Table 1: *H NMR (500 MHz, CD30D) and 3C NMR (125 MHz, CDsOD) Data for Paniculoside
Il (Pannoside F)[1]

Position oH (ppm), mult. (J in Hz) oC (ppm)
Aglycone

3 3.22,dd (11.5, 4.5) 89.1

12 5.28, t (3.5) 122.8

13 1441

16 3.65, dd (11.5, 4.5) 74.2

28 178.1

Glucuronic Acid (gluA)

1 4.42,d (7.5) 104.5

Rhamnose 1 (rhal)

1" 5.40, d (8.0) 94.9

Rhamnose 2 (rha2)

i 5.33,d (2.0) 101.4
Xylose (xyl)
1 4.53,d (7.5) 106.9

3-Hydroxybutyrate (3-HB)

2' of 3-HB 2.71,dd (12.0, 6.5) 41.2
3'of 3-HB 5.25,s 68.7
4' of 3-HB 1.29, s

C-1'of 3-HB 172.4
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Mass Spectrometry (MS) Data

High-resolution mass spectrometry confirmed the molecular formula of Paniculoside Il
(Pannoside F).

Table 2: High-Resolution Mass Spectrometry Data for Paniculoside Il (Pannoside F)[1]

lon Calculated m/z Found m/z Molecular Formula

[M + NaJ* 1425.6297 1425.6297 Ce7H102031Na

Infrared (IR) Spectroscopy

The IR spectrum of Paniculoside Il (Pannoside F) showed characteristic absorption bands
indicating the presence of hydroxyl, carbonyl, and glycosidic linkages.

Experimental Protocols

The following section details the methodologies used for the isolation and spectroscopic
analysis of Paniculoside Il (Pannoside F)[1][2].

Isolation of Paniculoside |l

Paniculoside Il was isolated from the halophyte Aster tripolium L. (Tripolium pannonicum). The
dried plant material was extracted with methanol, and the extract was subjected to a series of
chromatographic separations, including column chromatography and high-performance liquid
chromatography (HPLC), to yield the pure compound[1][2].

NMR Spectroscopy

1D and 2D NMR spectra were recorded on a 500 MHz spectrometer. The sample was
dissolved in methanol-ds. The spectra acquired included *H NMR, 3C NMR, Correlation
Spectroscopy (COSY), Heteronuclear Single Quantum Coherence (HSQC), Heteronuclear
Multiple Bond Correlation (HMBC), and Rotating-frame Overhauser Effect Spectroscopy
(ROESY) to enable full structural assignment[1].

Mass Spectrometry
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High-resolution mass spectrometry was performed using an electrospray ionization (ESI)
source in positive ion mode. The analysis provided the exact mass of the molecule, which was
used to determine the molecular formula[1].

Experimental Workflow and Structural Relationships

The following diagrams illustrate the general workflow for the isolation and characterization of
Paniculoside Il and the logical relationship of its structural components as determined by

spectroscopic analysis.

Extraction & Isolation

Aster tripolium L. (Dried)

:

Methanol Extraction

:

Chromatographic Separation (Column & HPLC)

:

Spectroscopic Analysis

1D & 2D NMR Spectroscopy High-Resolution Mass Spectrometry Infrared Spectroscopy

Structural Elucidation
\2

Final Structure of Paniculoside I
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Click to download full resolution via product page

Caption: General workflow for the isolation and structural elucidation of Paniculoside II.
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Caption: Logical relationship of Paniculoside Il structural components and their spectroscopic
verification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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